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Physicochemical Properties & Environmental Fate

Property Value Significance / Interpretation

Water Solubility (at 20°C, 746 mg/L Moderately soluble. Indicates a potential for mobility in

pH 7) [1] water systems, though other factors limit this.

Octanol-Water Partition 4.23-5.54  High. Suggests a strong tendency to bind to soil and

Coefficient (Log P,,) [1][2] organic matter, reducing its leaching potential.

Vapor Pressure 0.48-12 Low to moderate volatility. The value for the parent
mPa [1] [3] dodemorph is 0.48 mPa, indicating low volatility from plant

or soil surfaces [3].

Dissociation Constant 7.8-8.5[1] Weak base. The molecule's form and behavior are highly

(pKa) [4] [3] dependent on the pH of the environment.

Soil DTso (Aerobic) 41 days Moderately persistent. It can remain in the soil for several
(lab) [3] weeks, with field persistence varying based on soil type.
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Environmental Distribution and Behavior

Dodemorph acetate's journey and impact in the environment are influenced by its chemical properties. The

following diagram outlines its primary distribution pathways and key behaviors.
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Pathway Explanations and Key Findings

e Soil Compartment: Dodemorph acetate is classified as moderately persistent in soil, with a
laboratory aerobic degradation half-life (DTso0) of 41 days [3]. Its high affinity for organic matter and

high log P, make it immobile, meaning it is not expected to leach to groundwater [3].

e Water Compartment: Its behavior in water is critically dependent on pH. A key study found that
around neutral pH, the molecule is protonated and can form strong bonds with organic matter [4].

However, at a pH of 5 or below, dodemorph is released into the water phase [4]. The compound also
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shows stability in anaerobic environments, such as during the anaerobic digestion of biological

waste, with no observed degradation [4].

¢ Plant and Air Compartments: The parent compound, dodemorph, has low volatility (vapor pressure
of 0.48 mPa) [3]. While direct data on photodegradation or hydrolysis in water for the acetate form is

limited, its environmental profile is dominated by its persistence and soil-binding characteristics.

Analytical Method for Residue Analysis

For researchers needing to detect and quantify dodemorph acetate residues, a modern analytical method has

been published.
Method Overview: Modified QUEChERS with LC-MS/MS [5]

This method allows for the simultaneous analysis of dodemorph and five other morpholine pesticides in

various plant-derived foods.

e 1. Extraction: Samples are extracted with acetonitrile [5].

e 2. Purification: The extract is purified using a mixture of graphitized carboxyl multi-walled carbon
nanotubes (MWCNTSs), C18, and SAX as adsorbents. This modified QUEChERS approach
effectively reduces matrix interference [5].

¢ 3. Analysis & Quantification: Analysis is performed using Liquid Chromatography-Tandem Mass
Spectrometry (LC-MS/IMS) in positive ion mode [5]. This provides the sensitivity and selectivity
required for accurate residue level determination.

This method has been validated in accordance with international guidelines and is suitable for monitoring

residues and conducting dietary risk assessments [5].

Key Takeaways for Researchers

e Moderate Persistence, Low Mobility: Its combination of moderate soil persistence and strong
adsorption to organic matter defines its primary environmental risk as local and soil-based, rather
than as a groundwater contaminant.

¢ Critical pH Dependence: Environmental pH is a master variable controlling its behavior, particularly
in aquatic and waste management systems. Its release into water at low pH requires careful
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consideration in risk assessments.
¢ Analytical Accessibility: Robust, multi-residue analytical methods exist for monitoring dodemorph in
complex matrices, supporting ongoing environmental and food safety research.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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